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Compound of Interest

Compound Name: Arv-771

Cat. No.: B15604412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ARV-771 is a potent, small-molecule pan-BET (Bromodomain and Extra-Terminal) degrader

based on Proteolysis-Targeting Chimera (PROTAC) technology. It effectively induces the

degradation of BRD2, BRD3, and BRD4 proteins.[1][2] Proper preparation of ARV-771 stock

solutions is critical for accurate and reproducible experimental results in both in vitro and in vivo

studies. These application notes provide detailed protocols for the preparation, storage, and

handling of ARV-771 stock solutions.

Physicochemical Properties and Solubility
ARV-771 is supplied as a crystalline solid and has a molecular weight of approximately 986.6

g/mol .[1] It is sparingly soluble in aqueous buffers but exhibits good solubility in several

organic solvents.[1] For most biological experiments, a concentrated stock solution is prepared

in an organic solvent, which is then further diluted in aqueous media or cell culture medium to

the desired final concentration.

Data Presentation: ARV-771 Solubility and Storage
The following table summarizes the key quantitative data for the preparation and storage of

ARV-771 solutions.
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Parameter Value Solvent/Condition Source

Solubility in Organic

Solvents

~100 mg/mL (101.35

mM)

DMSO (fresh, non-

hygroscopic)
[3]

~98.67 mg/mL (100

mM)
DMSO [2]

~20 mg/mL
Dimethyl formamide

(DMF)
[1]

~15 mg/mL DMSO [1]

~10 mg/mL Ethanol [1]

Solubility in Aqueous

Buffers
~0.14 mg/mL

1:6 solution of

DMF:PBS (pH 7.2)
[1]

Storage of Solid

Compound
≥ 4 years -20°C [1]

3 years -20°C [3]

Storage of Stock

Solutions in Solvent
1 year -80°C [3]

2 years -80°C [4]

1 month -20°C [3]

Storage of Aqueous

Solutions

Not recommended for

more than one day
N/A [1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM ARV-771 stock solution in DMSO, a

commonly used solvent for in vitro studies.
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Materials:

ARV-771 crystalline solid

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipette

Vortex mixer

(Optional) Sonication bath

Procedure:

Equilibrate ARV-771: Allow the vial of ARV-771 to warm to room temperature before opening

to prevent condensation.

Weigh ARV-771: Accurately weigh the desired amount of ARV-771 solid. For example, to

prepare 1 mL of a 10 mM stock solution, you would need 9.87 mg of ARV-771 (based on a

molecular weight of 986.6 g/mol ).

Add Solvent: Add the calculated volume of fresh, anhydrous DMSO to the vial containing the

ARV-771 solid. It is crucial to use fresh DMSO as absorbed moisture can reduce the

solubility of ARV-771.[3]

Dissolve: Vortex the solution thoroughly to dissolve the compound. If necessary, sonication

can be used to aid dissolution.[5]

Aliquot and Store: Once fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles. Store

the aliquots at -80°C for long-term storage (up to 1-2 years) or at -20°C for shorter-term

storage (up to 1 month).[3][4]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
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This protocol outlines the dilution of the high-concentration DMSO stock solution for use in cell

culture experiments.

Materials:

10 mM ARV-771 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile tubes for dilution

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM ARV-771 stock solution at room

temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in cell culture medium to

achieve the desired final concentrations for your experiment. Typical working concentrations

for in vitro assays range from nanomolar to low micromolar concentrations.[6][7] For

example, to prepare a 10 µM working solution, you can dilute the 10 mM stock solution

1:1000 in cell culture medium.

Final Dilution: Add the diluted ARV-771 to your cell culture plates. Ensure that the final

concentration of DMSO in the culture medium is low (typically ≤ 0.1%) to avoid solvent-

induced cytotoxicity.

Use Immediately: It is recommended to use the freshly prepared aqueous working solutions

immediately and not to store them for more than one day.[1]

Signaling Pathways and Experimental Workflows
The following diagram illustrates the workflow for preparing ARV-771 stock and working

solutions.
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Caption: Workflow for ARV-771 solution preparation.
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Conclusion
The protocols and data provided in these application notes offer a comprehensive guide for the

preparation of ARV-771 stock solutions. Adherence to these guidelines, particularly regarding

the use of appropriate solvents and proper storage conditions, is essential for maintaining the

stability and activity of the compound, thereby ensuring the reliability of experimental

outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15604412?utm_src=pdf-body
https://www.benchchem.com/product/b15604412?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/insert/21299.pdf
https://www.tocris.com/products/arv-771_7256
https://www.selleckchem.com/products/arv-771.html
https://www.medchemexpress.com/ARV-771.html
https://www.targetmol.com/compound/arv-771
https://pmc.ncbi.nlm.nih.gov/articles/PMC9114478/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9114478/
https://www.mdpi.com/1420-3049/28/9/3698
https://www.benchchem.com/product/b15604412#how-to-prepare-arv-771-stock-solution
https://www.benchchem.com/product/b15604412#how-to-prepare-arv-771-stock-solution
https://www.benchchem.com/product/b15604412#how-to-prepare-arv-771-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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